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Compound of Interest

Compound Name: JNJ-63576253

Cat. No.: B2571259

Essential Safety and Handling Guide for JNJ-
63576253

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling the potent androgen receptor antagonist, JINJ-63576253.
Adherence to these procedures is critical to ensure personnel safety and maintain a secure
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

JNJ-63576253 is a potent, biologically active compound. While a comprehensive toxicological
profile is not publicly available, it should be handled with the utmost care, assuming high
potency and potential for adverse health effects upon exposure. The primary routes of
exposure are inhalation, ingestion, and skin contact.

Table 1: Recommended Personal Protective Equipment (PPE)
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Recommended for Powder

PPE Category Minimum Requirement .
Handling
) Safety glasses with side )
Eye Protection ) Chemical splash goggles
shields
) . ) ) Double-gloved with nitrile
Hand Protection Nitrile gloves (single pair)
gloves
Body Protection Laboratory coat Disposable solid-front gown

NIOSH-approved respirator
Resnirat Not required for solutions in a with a particulate filter (e.g.,
espirator
P Y fume hood N95) or use of a certified

chemical fume hood

Safe Handling Procedures

Operational Plan: From Receipt to Use

e Receiving: Upon receipt, inspect the container for any damage or leaks. The compound is
typically shipped on ice packs and should be stored at -20°C for long-term stability.

e Preparation of Stock Solutions:

o All handling of the solid compound must be performed in a certified chemical fume hood to
prevent inhalation of airborne particles.

o Use a dedicated, calibrated balance for weighing.

o Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.
e Use in Experiments:

o When working with solutions, conduct all procedures within a chemical fume hood.

o Avoid direct contact with the solution. Use appropriate, calibrated pipettes.
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o Ensure all containers are clearly labeled with the compound name, concentration, solvent,
and date.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

e Pre-Handling:

o Don the appropriate PPE as outlined in Table 1 for powder handling.

o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary materials: JNJ-63576253 powder, anhydrous DMSO, sterile
microcentrifuge tubes, and calibrated pipettes.

e Weighing the Compound:

o Place a weigh boat on the analytical balance within the fume hood and tare.

o Carefully weigh the desired amount of JINJ-63576253 powder.

o Record the exact weight.

¢ Dissolution:

o Transfer the weighed powder to a sterile microcentrifuge tube.

o Using a calibrated pipette, add the calculated volume of DMSO to achieve a 10 mM
concentration.

o Vortex the tube until the solid is completely dissolved.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot.

o Store the aliquots at -20°C or -80°C for long-term stability.
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Disposal Plan

All materials that have come into contact with INJ-63576253, including gloves, weigh boats,
pipette tips, and empty containers, must be treated as hazardous waste.

Table 2: Disposal Guidelines for INJ-63576253 Waste

Waste Type Disposal Procedure

Collect in a dedicated, labeled hazardous waste

Solid Waste )
container.
o Collect in a labeled, sealed hazardous waste
Liquid Waste ) )
container. Do not pour down the drain.
Dispose of in a designated sharps container for
Sharps

hazardous materials.

) Place in a sealed bag and dispose of as solid
Contaminated PPE
hazardous waste.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.

Emergency Procedures

Table 3: Emergency Response Plan
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Exposure Route First Aid Measures

Move the individual to fresh air. Seek immediate

Inhalation : .
medical attention.

Immediately wash the affected area with soap
] and water for at least 15 minutes. Remove
Skin Contact _ _ _ o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) ] )

and lower eyelids. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate
PPE, including respiratory protection, and clean the spill according to your institution's
established procedures for potent compounds.

Visual Workflow for Handling JNJ-63576253

Preparation Handling (in Fume Hood) Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of INJ-63576253.

» To cite this document: BenchChem. [Personal protective equipment for handling JNJ-
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[https://www.benchchem.com/product/b2571259#personal-protective-equipment-for-
handling-jnj-63576253]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2571259?utm_src=pdf-body
https://www.benchchem.com/product/b2571259?utm_src=pdf-body-img
https://www.benchchem.com/product/b2571259?utm_src=pdf-body
https://www.benchchem.com/product/b2571259#personal-protective-equipment-for-handling-jnj-63576253
https://www.benchchem.com/product/b2571259#personal-protective-equipment-for-handling-jnj-63576253
https://www.benchchem.com/product/b2571259#personal-protective-equipment-for-handling-jnj-63576253
https://www.benchchem.com/product/b2571259#personal-protective-equipment-for-handling-jnj-63576253
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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